Cas no 753009-59-5 (2-Benzyl-4-nitrophenol)

• Product Name: 2-Benzyl-4-nitrophenol
• CAS No: 753009-59-5
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 1773293
• PubChem ID: 7131473
• Update Time: 2025-09-24

2-Benzyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-nitro-2-(phenylmethyl)-
• CS-0235052
• 753009-59-5
• AKOS005151740
• Z119967272
• EN300-15230
• 2-benzyl-4-nitrophenol
• 2-Benzyl-4-nitrophenol

• Inchi： 1S/C13H11NO3/c15-13-7-6-12(14(16)17)9-11(13)8-10-4-2-1-3-5-10/h1-7,9,15H,8H2
• InChI Key： LPZJACDNYUKILW-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=C1CC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 118-120 °C
• Boiling Point: 414.9±33.0 °C at 760 mmHg
• Flash Point: 178.4±13.8 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Benzyl-4-nitrophenol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-Benzyl-4-nitrophenol

Professional Introduction to 2-Benzyl-4-nitrophenol (CAS No. 753009-59-5)

2-Benzyl-4-nitrophenol, identified by the Chemical Abstracts Service Number (CAS No.) 753009-59-5, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic biology. This compound, featuring a benzyl substituent and a nitro group on a phenolic ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The structural features of 2-Benzyl-4-nitrophenol contribute to its reactivity and potential applications in drug development, particularly in the design of novel therapeutic agents.

The nitro group in 2-Benzyl-4-nitrophenol is a key functional moiety that influences its chemical behavior. Nitro compounds are well-known for their ability to participate in nucleophilic aromatic substitution reactions, which can be exploited to introduce other functional groups into the aromatic ring. This property makes 2-Benzyl-4-nitrophenol a versatile building block for constructing more complex molecular architectures. Additionally, the benzyl group provides a site for further derivatization, allowing chemists to tailor the compound’s properties for specific applications.

In recent years, there has been growing interest in the development of phenolic derivatives due to their potential biological activities. Phenols, in general, are known for their antioxidant, anti-inflammatory, and antimicrobial properties. The introduction of electron-withdrawing groups such as the nitro group enhances these properties by increasing the reactivity of the phenolic hydroxyl group. This has led to extensive research on nitrophenols as intermediates in the synthesis of pharmaceuticals.

One of the most notable applications of 2-Benzyl-4-nitrophenol is in the synthesis of antiviral and anticancer agents. The nitro group can be reduced to an amine, which can then be further functionalized to produce pharmacophores found in many active pharmaceutical ingredients (APIs). For instance, researchers have explored the use of nitrophenols in the development of inhibitors targeting viral proteases and kinases. The benzyl group also offers a handle for conjugation with other molecules, enabling the design of prodrugs or targeted delivery systems.

Recent studies have highlighted the role of 2-Benzyl-4-nitrophenol in green chemistry initiatives. The compound’s reactivity allows for efficient synthetic routes that minimize waste and hazardous byproducts. For example, catalytic reduction methods have been employed to convert the nitro group into an amine without generating toxic nitrogen oxides. Such environmentally friendly approaches align with the growing demand for sustainable chemical processes in pharmaceutical manufacturing.

The pharmacological potential of 2-Benzyl-4-nitrophenol has also been explored in relation to neurodegenerative diseases. Nitroaromatic compounds have shown promise as neuroprotective agents due to their ability to scavenge reactive oxygen species and modulate inflammatory pathways. Preclinical studies have indicated that derivatives of 2-Benzyl-4-nitrophenol may exhibit therapeutic effects in models of Alzheimer’s disease and Parkinson’s disease. These findings underscore the importance of this compound as a scaffold for drug discovery.

In conclusion, 2-Benzyl-4-nitrophenol (CAS No. 753009-59-5) is a multifaceted compound with significant applications in pharmaceutical chemistry and synthetic biology. Its unique structural features make it a valuable intermediate for constructing biologically active molecules, particularly those targeting viral infections, cancer, and neurodegenerative diseases. The growing body of research on this compound highlights its potential as a key player in future drug development efforts.